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Compound of Interest

Compound Name: 4-Methoxybenzyl acetate-d3

Cat. No.: B12361261

For researchers, scientists, and drug development professionals requiring high-purity 4-
methoxybenzyl acetate-d3, sourcing from reliable commercial suppliers is crucial for ensuring
the accuracy and reproducibility of experimental results. This technical guide provides an in-
depth overview of a key commercial supplier, typical product specifications, and detailed
experimental protocols relevant to the synthesis and quality control of this deuterated
compound.

Commercial Suppliers

A notable commercial supplier of high-purity 4-methoxybenzyl acetate-d3 for research and
development purposes is:

 MedChemExpress (MCE): A supplier of a wide range of bioactive molecules and research
chemicals, including isotope-labeled compounds.[1][2] They offer 4-methoxybenzyl
acetate-d3, designated as a deuterated-labeled version of 4-methoxybenzyl acetate,
primarily for research applications.[1][3]

Product Specifications

High-purity 4-methoxybenzyl acetate-d3 is essential for applications such as internal
standards in quantitative analysis by NMR, GC-MS, or LC-MS, and as a tracer in metabolic
studies.[3] While a specific Certificate of Analysis for this compound is available upon request
from the supplier, the following table summarizes the typical quantitative data for a high-purity
batch based on industry standards for deuterated compounds.
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Parameter

Specification

Typical Analytical Method

Chemical Identity

Conforms to the structure of 4-

(methoxy-d3)-benzyl acetate

1H NMR, 3C NMR, MS

CAS Number 1394230-53-5

Molecular Formula C10H9D30s3

Molecular Weight 183.22 g/mol Mass Spectrometry
Chemical Purity >98.0% HPLC, GC

Isotopic Purity (D) >98.0% 1H NMR, Mass Spectrometry

Appearance

Colorless to pale yellow liquid

Visual Inspection

Solubility

Soluble in DMSO, Methanaol,
Ethanol

Visual Inspection

Experimental Protocols

The following sections detail plausible methodologies for the synthesis and quality control of

high-purity 4-methoxybenzyl acetate-d3. These protocols are based on established chemical

principles for deuteration and esterification.

Synthesis of 4-(methoxy-d3)-benzyl Alcohol

The key intermediate, 4-(methoxy-d3)-benzyl alcohol, can be synthesized from a suitable

precursor such as 4-hydroxybenzyl alcohol.

Materials:

Acetone

4-hydroxybenzyl alcohol

Deuterated methyl iodide (CDsl)

Potassium carbonate (K2COs)
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Diethyl ether

Saturated aqueous sodium bicarbonate (NaHCOs) solution

Brine

Anhydrous magnesium sulfate (MgSQOa)

Procedure:

To a solution of 4-hydroxybenzyl alcohol in acetone, add potassium carbonate.

Stir the suspension at room temperature and add deuterated methyl iodide dropwise.

Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer
chromatography (TLC).

Upon completion, cool the mixture to room temperature and filter off the solid.

Concentrate the filtrate under reduced pressure.

Dissolve the residue in diethyl ether and wash with saturated aqueous sodium bicarbonate
solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield crude 4-(methoxy-d3)-benzyl alcohol.

Purify the crude product by flash column chromatography.

Esterification to 4-methoxybenzyl acetate-d3

The final product is obtained by the esterification of the deuterated alcohol.

Materials:

4-(methoxy-d3)-benzyl alcohol

Acetic anhydride
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Pyridine

Dichloromethane (DCM)

1 M Hydrochloric acid (HCI)

Saturated aqueous sodium bicarbonate (NaHCO3s) solution

Brine

Anhydrous magnesium sulfate (MgSOQOa)
Procedure:

o Dissolve 4-(methoxy-d3)-benzyl alcohol in dichloromethane and cool the solution in an ice
bath.

o Add pyridine followed by the dropwise addition of acetic anhydride.

» Allow the reaction mixture to warm to room temperature and stir until the reaction is
complete, as monitored by TLC.

e Quench the reaction by adding 1 M HCI.

o Separate the organic layer and wash it sequentially with 1 M HCI, saturated aqueous sodium
bicarbonate solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

» Purify the resulting crude 4-methoxybenzyl acetate-d3 by flash column chromatography to
obtain the high-purity product.

Visualizations

The following diagrams illustrate the logical workflow for the synthesis and a representative
quality control process for 4-methoxybenzyl acetate-d3.
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Step 1: Deuteromethylation Step 2: Esterification
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Caption: Synthetic pathway for 4-methoxybenzyl acetate-d3.
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Caption: Quality control workflow for high-purity product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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